Cas no 2408959-31-7 (tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate
• CAS No: 2408959-31-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5804802
• PubChem ID: 165979298
• Update Time: 2025-06-11

tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7547516
• 2408959-31-7
• tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-9-5-4-8-6-12(8,9)7-14/h8-9,14H,4-7H2,1-3H3,(H,13,15)
• InChI Key： AYJDEHOZPRIOBC-UHFFFAOYSA-N
• SMILES： OCC12C(CCC1C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate

Introduction to Tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate (CAS No. 2408959-31-7)

Tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate, identified by the chemical compound code CAS No. 2408959-31-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and as pharmacologically active agents themselves.

The structural framework of Tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate is characterized by a bicyclic system, specifically a bicyclo[3.1.0]hexane core, which is appended with a hydroxymethyl group and a carbamate functionality at the nitrogen atom. The presence of the tert-butyl group at the carbamate moiety enhances the stability of the molecule, making it a valuable scaffold for further derivatization and functionalization. This structural motif is particularly intriguing due to its potential to modulate biological targets through steric and electronic effects.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring bicyclic scaffolds, as these structures often exhibit enhanced binding affinity and metabolic stability compared to their acyclic counterparts. The bicyclo[3.1.0]hexane core is known for its rigid conformation, which can be exploited to optimize interactions with biological targets such as enzymes and receptors. Furthermore, the incorporation of a hydroxymethyl group introduces a site for further chemical modification, allowing for the exploration of diverse pharmacophores.

One of the most compelling aspects of Tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate is its potential application in the development of novel therapeutic agents. The carbamate functional group is well-documented for its role in drug design, often serving as a key pharmacophore in molecules targeting neurological disorders, inflammatory conditions, and infectious diseases. The unique structural features of this compound make it an attractive candidate for further investigation into its biological activity and potential therapeutic utility.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications can influence biological activity. Studies have shown that compounds with similar scaffolds to Tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate can exhibit significant interactions with target proteins, leading to promising results in preclinical models. These findings underscore the importance of exploring such molecules further and highlight their potential as lead compounds for drug discovery programs.

The synthesis of Tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful consideration of reaction pathways and conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating the assembly of complex cyclic structures, making this compound more accessible for research purposes.

In conclusion, Tert-butyl N-[1-(hydroxymethyl)bicyclo[3.1.0]hexan-2-yl]carbamate (CAS No. 2408959-31-7) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable asset for chemists and biologists alike. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the discovery and development of new therapeutic agents.